Cas no 573932-69-1 (4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one
• CAS No: 573932-69-1
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 5554958
• Update Time: 2025-10-23

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-butylbenzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one
• 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C22H25N3O/c1-3-4-13-24-20-12-8-6-10-18(20)23-22(24)17-14-21(26)25(15-17)19-11-7-5-9-16(19)2/h5-12,17H,3-4,13-15H2,1-2H3
• InChI Key： XPLWOCKRSVYTIF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CC(C2N(CCCC)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 573932-69-1)

The compound 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 573932-69-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a benzodiazolyl moiety linked to a pyrrolidin-2-one core, which is further substituted with a 2-methylphenyl group. Such unique structural attributes make it a promising candidate for various biomedical applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in molecules like 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one due to their ability to interact with biological targets such as enzymes and receptors. The benzodiazolyl group, for instance, is known for its role in enhancing binding affinity and selectivity, making it a valuable scaffold in the design of small-molecule inhibitors.

The synthesis of CAS No. 573932-69-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and suitability for further studies. Given its complexity, the compound is often synthesized in specialized laboratories equipped with state-of-the-art instrumentation.

One of the most frequently searched questions related to this compound is its potential pharmacological applications. Preliminary studies suggest that 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one may exhibit activity against certain kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. However, extensive preclinical and clinical trials are still needed to validate these findings and explore its full therapeutic potential.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical in determining its suitability as a drug candidate. For instance, the butyl side chain in the molecule may influence its lipophilicity, thereby affecting its absorption and distribution in biological systems. Researchers are actively investigating these aspects to optimize the compound's performance in vivo.

From a commercial perspective, CAS No. 573932-69-1 is primarily available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. The compound is typically offered in small quantities for research purposes, with prices varying based on purity and supplier. Given its niche application, it is essential for buyers to verify the credibility of suppliers and request detailed analytical data before purchase.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one. Researchers are exploring catalytic methods and renewable solvents to minimize environmental impact while maintaining high efficiency. This aligns with the broader industry trend toward eco-friendly synthesis and responsible chemical manufacturing.

Lastly, the compound's intellectual property landscape is another topic of relevance. Patents and publications related to CAS No. 573932-69-1 are periodically reviewed by stakeholders to identify opportunities for innovation and collaboration. As the field evolves, new derivatives and analogs of this compound may emerge, further expanding its potential applications.

In summary, 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 573932-69-1) represents a fascinating area of research with promising implications for drug discovery and development. Its unique structure, coupled with its potential biological activities, makes it a compound worth watching in the coming years.